Cas no 879996-73-3 (5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid)

5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid structure
879996-73-3 structure
Product Name:5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid
CAS No:879996-73-3
MF:C10H7FN2O2
MW:206.173185586929
MDL:MFCD07367331
CID:870299
PubChem ID:12189275
Update Time:2025-11-06

5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid
    • 3-(2-FLUOROPHENYL)-PYRAZOLE-4-CARBOXYLIC ACID
    • 5-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid
    • F97913
    • Z362114732
    • 3-(2-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLICACID
    • AKOS003672569
    • 879996-73-3
    • MFCD07367331
    • BS-36923
    • EN300-104990
    • DTXSID60479733
    • DB-347431
    • DTXCID80430543
    • 5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid
    • MDL: MFCD07367331
    • Inchi: 1S/C10H7FN2O2/c11-8-4-2-1-3-6(8)9-7(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
    • InChI Key: FWGJQQSTZGBXSI-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=C(C(=O)O)C=NN1

Computed Properties

  • Exact Mass: 206.04900
  • Monoisotopic Mass: 206.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.442
  • Boiling Point: 417.522°C at 760 mmHg
  • Flash Point: 206.31°C
  • Refractive Index: 1.621
  • PSA: 65.98000
  • LogP: 1.91400
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid Security Information

5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

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